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Compound of Interest

Compound Name:
1-(3-Pyridyl)-1-propylamine

Dihydrochloride

Cat. No.: B597266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive overview of the available technical data for 1-(3-
Pyridyl)-1-propylamine Dihydrochloride (CAS No. 1228879-41-1). Due to the limited publicly

available information on this specific compound, this guide focuses on its fundamental

chemical and physical properties. Detailed experimental protocols, biological activity, and

associated signaling pathways are not extensively documented in current literature. This guide

serves as a foundational resource for researchers interested in this molecule, consolidating the

known data and identifying areas for future investigation.

Chemical and Physical Properties
1-(3-Pyridyl)-1-propylamine Dihydrochloride is a pyridinamine derivative. The following table

summarizes its key quantitative data.
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Property Value Source

CAS Number 1228879-41-1 [1]

Molecular Formula C₈H₁₄Cl₂N₂ [2][3][4]

Molecular Weight 209.12 g/mol [2][3][4]

Appearance White to off-white solid [1]

Storage Temperature 2-8°C, protect from light [1]

Note: Some sources may list alternative molecular formulas or weights, which could pertain to

the free base or other salt forms of the compound.

Synthesis and Characterization Workflow
While a specific, detailed experimental protocol for the synthesis of 1-(3-Pyridyl)-1-
propylamine Dihydrochloride is not readily available in the reviewed literature, a general

logical workflow for the synthesis and characterization of such a compound is presented below.

This serves as a conceptual framework for researchers undertaking work with this or similar

molecules.
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Final Product:
1-(3-Pyridyl)-1-propylamine Dihydrochloride
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Figure 1: A generalized workflow for the synthesis and characterization of a chemical entity.

Biological Activity and Signaling Pathways
Extensive searches of scientific literature and chemical databases did not yield specific

information regarding the biological activity or associated signaling pathways for 1-(3-
Pyridyl)-1-propylamine Dihydrochloride. The biological function of this compound appears to

be an uncharacterized area of research.
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For researchers interested in investigating the potential biological effects of this molecule, a

general workflow for screening and pathway analysis is suggested below.

Compound Acquisition
(1-(3-Pyridyl)-1-propylamine Dihydrochloride)

In Vitro Screening
(e.g., Cell-based assays, Receptor binding assays)

Hit Identification
(Identification of biological activity)

Mechanism of Action Studies
(e.g., Western blot, qPCR, Reporter assays)

Signaling Pathway Elucidation

In Vivo Studies
(Animal models)

Lead Compound Development

Toxicology and Pharmacokinetics
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Figure 2: A conceptual workflow for the investigation of the biological activity of a novel
compound.

Safety and Handling
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According to available safety data, 1-(3-Pyridyl)-1-propylamine Dihydrochloride is

associated with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area.

Conclusion and Future Directions
1-(3-Pyridyl)-1-propylamine Dihydrochloride is a chemical compound for which basic

identifying and safety information is available. However, there is a notable absence of detailed

scientific literature regarding its synthesis, experimental analysis, and biological function. This

presents an opportunity for original research to characterize this molecule more fully. Future

studies could focus on developing and documenting a robust synthetic route, elucidating its

three-dimensional structure, and screening for biological activity across a range of cellular and

animal models. Such research would significantly enhance the scientific understanding of this

compound and its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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